BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Lead
Oxalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead oxalate

Cat. No.: B3029881

This technical guide provides an in-depth overview of lead oxalate, a key inorganic compound.
It is intended for researchers, scientists, and professionals in drug development and related
fields who require detailed chemical information, including its fundamental properties and
synthesis protocols.

Core Properties of Lead Oxalate

Lead(ll) oxalate is an organic salt with the chemical formula PbC20a. It presents as a heavy,
white solid under standard conditions.[1]

The fundamental physicochemical properties of lead oxalate are summarized in the table
below for quick reference.
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Property Value

CAS Number 814-93-7[1][2][3]

Molecular Formula C204PDb[3][4][5]

Molecular Weight 295.22 g/mol [5][6][7]
Appearance White Powder[1]

Density 5.28 g/cm3[1]

Melting Point 327.4 °C (621.3 °F; 600.5 K)[1]
Water Solubility 0.0091 g/100 ml (25 °C)[1]

Synthesis of Lead Oxalate: Experimental Protocol

The most common method for preparing lead(ll) oxalate is through a metathesis reaction
involving aqueous solutions of a soluble lead(ll) salt, such as lead(ll) nitrate, and an alkali
metal oxalate, like sodium oxalate.[1]

Objective: To synthesize lead(ll) oxalate via precipitation reaction.

Materials:

Lead(ll) nitrate (Pb(NOs)2)

e Sodium oxalate (Na2C20a)

e Deionized water

o Beakers

o Graduated cylinders

e Stirring rod

e Buchner funnel and filter paper

e Drying oven
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Methodology:
e Solution Preparation:

o Prepare a 0.5 M solution of lead(ll) nitrate by dissolving the appropriate mass in deionized
water.

o Prepare a 0.5 M solution of sodium oxalate by dissolving the appropriate mass in
deionized water.

» Precipitation:

o Slowly add the sodium oxalate solution to the lead(ll) nitrate solution while continuously
stirring.

o Awhite precipitate of lead(ll) oxalate will form immediately.

¢ Isolation and Purification:

o

Allow the precipitate to settle.

[¢]

Decant the supernatant liquid.

o

Wash the precipitate with deionized water multiple times to remove any unreacted
reagents.

[¢]

Collect the solid product by vacuum filtration using a Buchner funnel.
e Drying:

o Dry the collected lead(ll) oxalate in a drying oven at a temperature below its
decomposition point.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of lead oxalate
and its chemical structure, adhering to the specified visualization requirements.
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Reactant Preparation
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Caption: Experimental workflow for the synthesis of lead oxalate.

Caption: Chemical structure of lead(ll) oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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